Methyl 4-(2-bromoethyl)phenylacetate

• IUPAC Name: methyl 2-[4-(2-bromoethyl)phenyl]acetate
• InChI: InChI=1S/C11H13BrO2/c1-14-11(13)8-10-4-2-9(3-5-10)6-7-12/h2-5H,6-8H2,1H3
• InChI Key: QXRJAWGFXUBQGW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=C(C=C1)CCBr
• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol

Description

“Methyl 4-(2-bromoethyl)phenylacetate” is an organic compound with the empirical formula C11H13BrO2 and a molecular weight of 257.12. It is a solid substance. This compound is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string for this compound is O=C(OC)CC1=CC=C(CCBr)C=C1. This string represents the structure of the molecule in a linear format, which can be used to generate a 3D structure for more detailed analysis.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has an empirical formula of C11H13BrO2 and a molecular weight of 257.12. The InChI key for this compound is QXRJAWGFXUBQGW-UHFFFAOYSA-N.

Mechanism of Action

The mechanism of action for “Methyl 4-(2-bromoethyl)phenylacetate” is not available. This could be due to the fact that it’s a relatively unique chemical used in early discovery research.

Safety and Hazards

This compound is classified as a combustible solid. It does not have a specific flash point. It’s recommended to avoid contact with skin and eyes, avoid breathing mist/vapors/spray, and not to ingest. If swallowed, immediate medical assistance should be sought.

Synthesis routes and methods

Procedure details

Phosphorus tribromide (1.42 g) was added, dropwise, to a solution of methyl 4-(2-hydroxyethyl)phenylacetate (2.7 g--see Preparation 21) in carbon tetrachloride (20 ml) at 0°. When the addition was complete, the mixture was allowed to warm to room temperature and then heated under reflux for 2 hours. Ice (100 g) was added and the mixture was partitioned between dichloromethane (50 ml) and saturated aqueous sodium bicarbonate (50 ml). The layers were separated and the aqueous layer extracted with dichloromethane (3×50 ml). The combined dichloromethane extracts were dried (MgSO4) and concentrated in vacuo to give an oil which was purified by column chromatography on silica eluting with dichloromethane containing hexane (40%) then with dichloromethane. The product-containing fractions were combined and concentrated in vacuo to give the title compound as an oil, yield 1.02 g.